Cas no 104880-42-4 (a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI))
104880-42-4 structure
Product Name:a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI)
CAS No:104880-42-4
MF:C18H30O17
MW:518.420608043671
CID:189859
PubChem ID:196608
Update Time:2025-04-19
a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 6-[[6-[3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
- 6''-carboxyraffinose
- 6)- (9CI)
- Fructofuranosyl O-(galactopuranosyluronic acid)-(1-6)-O-glucopyranoside
- hex-2-ulofuranosyl hexopyranuronosyl-(1->6)hexopyranoside
- Raffinouronic acid
- DTXSID10909257
- CHEBI:168017
- 104880-42-4
- 6-[(6-{[3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy}-3,4,5-trihydroxyoxan-2-yl)methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
- a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI)
-
- Inchi: 1S/C18H30O17/c19-1-4-7(22)14(28)18(3-20,34-4)35-17-12(27)8(23)6(21)5(32-17)2-31-16-11(26)9(24)10(25)13(33-16)15(29)30/h4-14,16-17,19-28H,1-3H2,(H,29,30)
- InChI Key: HVEDYOAUBWOTLI-UHFFFAOYSA-N
- SMILES: O(C1C(C(C(C(COC2C(C(C(C(C(=O)O)O2)O)O)O)O1)O)O)O)C1(CO)C(C(C(CO)O1)O)O
Computed Properties
- Exact Mass: 518.1482
- Monoisotopic Mass: 518.14829948g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 725
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 14
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 286Ų
Experimental Properties
- PSA: 285.75
a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI) Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
104880-42-4 (a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI)) Related Products
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